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Compound of Interest

Compound Name: Chromotropic acid sodium salt

Cat. No.: B12340529

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for chromotropic acid sodium salt (CAS No: 5808-22-0), also known as 4,5-
Dihydroxy-2,7-naphthalenedisulfonic acid disodium salt. The information is compiled and
presented to ensure the safety of laboratory and research personnel.

Executive Summary

Chromotropic acid sodium salt is a fine powder, typically off-white to beige in color, and is
soluble in water.[1][2] While extensive quantitative toxicological data is not readily available in
public literature, the existing Safety Data Sheets (SDS) consistently classify this chemical as an
irritant to the skin, eyes, and respiratory system.[3][4][5] Therefore, strict adherence to proper
handling procedures and the use of appropriate personal protective equipment (PPE) are
imperative to ensure a safe working environment. This guide summarizes the known hazards,
provides recommendations for safe handling and emergency procedures, and outlines the
available physical, chemical, and ecotoxicological properties.

Hazard Identification and Classification

Chromotropic acid sodium salt is classified as hazardous under the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS). The primary hazards are related to
its irritant properties.
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Table 1: GHS Hazard Classification

Hazard Class Category Hazard Statement Source
Skin H315: Causes skin

: - Category 2 N [41[5]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious

. Category 2 N [41[5]

Damage/Eye lrritation eye irritation
Specific Target Organ

o ] H335: May cause
Toxicity (Single Category 3 _ o [4][5]
respiratory irritation
Exposure)

Note: The toxicological properties of this material have not been fully investigated.[6] Acute and
chronic health effects require further study. No specific occupational exposure limits (PEL, TLV)
have been established by regulatory bodies such as OSHA, NIOSH, or ACGIH.

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is crucial for its safe
handling and storage.

Table 2: Physical and Chemical Properties of Chromotropic Acid Sodium Salt
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Property Value Source
Chemical Formula C10HseNaz20sS:2 - 2H20 [4]
Molecular Weight 400.28 g/mol

Off-white to beige or brown
Appearance ] [1112]
powder/solid

Odor Odorless [7]
Melting Point >300 °C (>572 °F) [2]
Solubility Soluble in water [1]
log Pow (n-octanol/water) -4.48 [8]
Stability Stable under normal conditions  [9]

Safe Handling and Storage Workflow

Proper handling and storage are critical to minimize exposure and prevent accidents. The
following workflow diagram illustrates the key steps for safely managing chromotropic acid
sodium salt in a laboratory setting.
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Safe Handling Workflow for Chromotropic Acid Sodium Salt

Preparation

Conduct Risk Assessment

\ 4

Review Safety Data Sheet (SDS)

\ 4

Select & Inspect PPE:
- Nitrile gloves
- Safety goggles/glasses
- Lab coat
- Dust mask (if needed)

\ 4

Prepare Workspace:
- Ensure fume hood/ventilated area is operational
- Clear clutter
- Locate spill kit & emergency equipment

Handlirw & Use

Transport chemical in a sealed, labeled container

\ 4

Weighing:
- Perform in a ventilated enclosure or fume hood
- Avoid generating dust

\ 4

Dissolving:
- Add powder to solvent slowly
- Avoid splashing

\ 4

Use in Reaction:
- Maintain in a closed or contained system where possible

st-Handling & Waste Bisposal

Spill Response:
1. Evacuate area if necessary

2. Wear appropriate PPE

3. Cover spill with inert absorbent material
4. Scoop into a waste container

5. Clean area

Decontaminate Workspace:
- Wipe down surfaces with appropriate cleaner

Dispose of Chemical Waste:
- Collect in a labeled, sealed container
- Follow institutional & local regulations

\ 4

Remove & Dispose of PPE:
- Remove gloves using proper technique
- Dispose of as contaminated waste

\ 4

Wash hands thoroughly

Personal Exposure:
- Skin: Wash with soap & water for 15 min
- Eyes: Rinse with water for 15 min
- Inhalation: Move to fresh air
- Ingestion: Do NOT induce vomiting
- Seek medical attention

Click to download full resolution via product page

Caption: Workflow for the safe handling of chromotropic acid sodium salt.
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Engineering Controls

o Work in a well-ventilated area. For procedures that may generate dust, such as weighing or
transferring powder, use a chemical fume hood or a ventilated enclosure.[9]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[7]

Personal Protective Equipment (PPE)

A comprehensive selection of PPE is required to prevent contact.

Table 3: Recommended Personal Protective Equipment

Protection Type Specification Rationale & Source

] Safety glasses with side- Protects against dust particles
Eye/Face Protection ]
shields or goggles. and splashes.[9]

_ _ Nitrile rubber gloves and a lab Prevents skin contact and
Skin Protection ) o
coat or long-sleeved clothing. irritation.

A NIOSH/MSHA approved

respirator with a dust filter )
) ) ) Prevents respiratory tract
Respiratory Protection should be used when dust is S
) ) irritation.[1]
generated and engineering

controls are insufficient.

Storage

e Store in a cool, dry, well-ventilated area.[1]
o Keep containers tightly closed to prevent moisture absorption and contamination.[9]

o Store away from incompatible materials such as strong oxidizing agents, acid anhydrides,
and acid chlorides.[9]

Experimental Protocols and Safety
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As no specific experimental protocols for the toxicological assessment of chromotropic acid
sodium salt were found in the public domain, this section emphasizes general safety principles
when designing experiments involving this chemical.

» Methodology Design: When developing any new protocol, a thorough risk assessment
should be performed. This includes evaluating the potential for dust generation,
aerosolization, and contact.

e Minimization: Use the smallest quantity of the chemical necessary for the experiment to
minimize waste and potential exposure.

o Containment: Whenever possible, perform reactions in closed systems to prevent the
release of the substance into the workspace.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.

Table 4: First Aid Measures
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Exposure Route

First Aid Procedure

Source

Inhalation

Remove the individual to fresh
air. If breathing is difficult or
stops, provide artificial
respiration. Seek immediate

medical attention.

[7]

Skin Contact

Immediately flush the affected
area with plenty of soap and
water for at least 15 minutes
while removing contaminated
clothing. Seek medical

attention if irritation persists.

[9]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.
Remove contact lenses if
present and easy to do. Seek

immediate medical attention.

[9]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an
unconscious person. Seek

immediate medical attention.

[6]

Accidental Release Measures

o Small Spills: Wearing appropriate PPE, carefully sweep or scoop up the spilled solid

material, avoiding dust generation. Place it into a suitable, labeled container for disposal.

Clean the spill area with a damp cloth.[1]

o Large Spills: Evacuate the area. Prevent the powder from spreading and entering drains.

Follow institutional procedures for large chemical spills.[9]
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Ecotoxicological Information

There is a general lack of quantitative data on the environmental effects of chromotropic acid
sodium salt.

o Mobility: Due to its high water solubility, it is likely to be mobile in the environment.[8]
e Bioaccumulation: The log Pow of -4.48 suggests a low potential for bioaccumulation.[8]

» Persistence and Degradability: Data on its persistence and biodegradability are not
available.

o General Precaution: It should not be released into the environment or drains.[8][9]

Disposal Considerations

Chemical waste must be disposed of in accordance with federal, state, and local regulations.
Contact a licensed professional waste disposal service. Contaminated packaging should be
treated as hazardous waste.

Conclusion

While chromotropic acid sodium salt has not been the subject of extensive toxicological
investigation, the available data clearly indicate that it is a hazardous substance requiring
careful handling. As an irritant to the skin, eyes, and respiratory system, exposure must be
minimized through a combination of engineering controls, appropriate personal protective
equipment, and adherence to safe work practices as outlined in this guide. All researchers,
scientists, and laboratory personnel must review the full Safety Data Sheet (SDS) prior to use
and be prepared to respond effectively in case of an emergency.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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